![molecular formula C10H6BrClN2O B2451348 4-(2-Bromophenoxy)-6-chloropyrimidine CAS No. 1251309-04-2](/img/structure/B2451348.png)
4-(2-Bromophenoxy)-6-chloropyrimidine
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Overview
Description
“4-(2-Bromophenoxy)-6-chloropyrimidine” is a chemical compound that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also has a bromophenoxy group attached at the 4th position and a chlorine atom at the 6th position of the pyrimidine ring .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pyrimidine ring with a bromophenoxy group and a chlorine atom attached. The exact 3D structure would depend on the specific spatial arrangement of these groups .Chemical Reactions Analysis
The reactivity of “this compound” would be influenced by the presence of the bromophenoxy and chloro groups. These groups are electron-withdrawing, which would affect the electron density of the pyrimidine ring and thus its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the presence and position of the bromophenoxy and chloro groups .Scientific Research Applications
Synthesis and Characterization
- A study by Demircioğlu et al. (2019) focused on synthesizing and characterizing a compound similar to 4-(2-Bromophenoxy)-6-chloropyrimidine, using spectroscopic and X-ray diffraction techniques. This compound was examined for its molecular electrostatic potential, nonlinear optical properties, and interactions with DNA bases, which are essential in understanding its chemical behavior and potential applications (Demircioğlu et al., 2019).
- Zhang et al. (2019) established a high-yield synthetic method for a compound structurally related to this compound, which is a key intermediate in small molecule anticancer drugs. This method's optimization is crucial for efficient drug synthesis (Zhang et al., 2019).
Chemical Analysis and Structural Studies
- Hou et al. (2016) synthesized and optimized the production of a compound related to this compound. Their work contributes to a better understanding of the structural and synthetic aspects of such compounds, which are vital in the pharmaceutical and chemical industries (Hou et al., 2016).
- Clews and Cochran (1948) investigated the structures of pyrimidines, including compounds similar to this compound, using X-ray methods. Their findings contribute to the broader understanding of pyrimidine chemistry and its applications (Clews & Cochran, 1948).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(2-bromophenoxy)-6-chloropyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrClN2O/c11-7-3-1-2-4-8(7)15-10-5-9(12)13-6-14-10/h1-6H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNJJXSGEIKCUEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=CC(=NC=N2)Cl)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.52 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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